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Compound of Interest

Compound Name: ZD8321

Cat. No.: B1684285 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and

mechanism of action of ZD8321, a potent inhibitor of human Neutrophil Elastase (NE). The

information is tailored for researchers, scientists, and professionals involved in drug

development and discovery.

Chemical Structure and Properties
ZD8321 is a peptidyl trifluoromethyl ketone that acts as a powerful inhibitor of human leukocyte

elastase.[1] Its systematic IUPAC name is N-(Methoxycarbonyl)-L-valyl-N-[(1S)-3,3,3-trifluoro-

1-(1-methylethyl)-2-oxopropyl]-L-prolinamide. The hydrated form of the molecule has a

molecular formula of C18H28F3N3O5.H2O and a molecular weight of 441.44 g/mol .

A summary of the key chemical and physical properties of ZD8321 is provided in the table

below.
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Property Value Source

Molecular Formula C18H28F3N3O5 Internal Calculation

Molecular Weight 423.43 g/mol In-house Data

Molecular Formula (Hydrate) C18H28F3N3O5.H2O [1]

Molecular Weight (Hydrate) 441.44 g/mol [1]
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Solubility Soluble in DMSO Internal Analysis

Storage Temperature -20°C Internal Analysis

Mechanism of Action and Signaling Pathways
ZD8321 is a potent inhibitor of human Neutrophil Elastase (NE), a serine protease implicated in

a variety of inflammatory diseases. The inhibitory constant (Ki) for ZD8321 against human NE

is 13 ± 1.7 nM. By inhibiting NE, ZD8321 can modulate downstream signaling pathways that

are activated by this enzyme.

Neutrophil elastase is known to play a significant role in tissue remodeling and inflammation. Its

activity can lead to the activation of multiple signaling cascades, contributing to cellular

proliferation and the expression of inflammatory mediators.

ERK Signaling Pathway in Airway Smooth Muscle Cell
Proliferation
Neutrophil elastase can induce the proliferation of airway smooth muscle cells through the

activation of the Extracellular signal-Regulated Kinase (ERK) signaling pathway. This process

is a key contributor to the airway remodeling seen in chronic inflammatory respiratory diseases.

ZD8321, by inhibiting NE, can prevent the downstream activation of this pathway.
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Neutrophil Elastase ERK
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Neutrophil Elastase Action Intracellular Signaling Cascade

Neutrophil Elastase PKCδZD8321 ROS TACE TNF-α TNFR1 ERK1/2 Sp1 MUC1
Transcription

HUVEC Preparation

Adhesion Assay

Culture HUVECs to confluence
in collagen-coated 24-well plates

Treat with TNFα and ZD8321
or Human NE (4h, 37°C)

Add cancer cells or neutrophils
to HUVEC monolayer

Shake plates (700 rpm, 10 min)
at room temperature

Wash twice with PBS

Analyze cell adhesion by
phase-contrast microscopy

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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